Cas no 1805917-24-1 (3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1805917-24-1
• MF: C₁₀H₈BrF₃N₂O₂
• MW: 325.081932067871
• CID: 4841129
• Update Time: 2025-07-18

3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8BrF3N2O2/c1-17-8-4-9(18-10(12,13)14)16-7(2-3-15)6(8)5-11/h4H,2,5H2,1H3
• InChI Key： SNXPNIHZVAQRGW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(N=C1CC#N)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1

Additional information on 3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805917-24-1)

The compound 3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805917-24-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromomethyl, methoxy, and trifluoromethoxy groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and crop protection formulations.

One of the key reasons for the growing demand for 3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile is its role in the development of small-molecule therapeutics. The trifluoromethoxy group, in particular, enhances the metabolic stability and bioavailability of drug candidates, addressing a critical challenge in modern pharmaceutical chemistry. Additionally, the bromomethyl moiety provides a reactive site for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

In the context of agrochemical innovation, this compound has garnered attention for its potential in designing next-generation pesticides and herbicides. The pyridine scaffold is a common motif in many commercial agrochemicals, and the introduction of methoxy and trifluoromethoxy groups can fine-tune the biological activity and environmental persistence of these products. As sustainability becomes a focal point in agriculture, researchers are exploring how 3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile can contribute to low-residue and high-efficiency solutions.

The synthesis and handling of CAS No. 1805917-24-1 require specialized expertise due to its reactive bromomethyl group. Proper storage conditions, such as inert atmospheres and low temperatures, are essential to maintain its stability. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and suitability for downstream applications. These quality control measures are critical for researchers aiming to achieve reproducible results in their experiments.

From a commercial perspective, the supply chain for 3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile is evolving to meet the needs of global markets. Manufacturers are investing in scalable production methods to accommodate the rising demand from contract research organizations (CROs) and custom synthesis providers. Furthermore, regulatory compliance, including REACH and FDA guidelines, plays a pivotal role in ensuring the safe and legal distribution of this compound across international borders.

Looking ahead, the future of CAS No. 1805917-24-1 appears promising, with ongoing research exploring its utility in bioconjugation and material science. Innovations in click chemistry and catalysis may unlock new applications for this versatile intermediate. As the scientific community continues to prioritize green chemistry principles, the development of eco-friendly synthetic routes for 3-(Bromomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile will likely become a key area of focus.